molecular formula C12H17ClN2 B8326555 3-Aminomethyl-1-benzyl-4-chloropyrrolidine

3-Aminomethyl-1-benzyl-4-chloropyrrolidine

Cat. No.: B8326555
M. Wt: 224.73 g/mol
InChI Key: CUZCMMQACHMNEL-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

3-Aminomethyl-1-benzyl-4-chloropyrrolidine is a useful research compound. Its molecular formula is C12H17ClN2 and its molecular weight is 224.73 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C12H17ClN2

Molecular Weight

224.73 g/mol

IUPAC Name

(1-benzyl-4-chloropyrrolidin-3-yl)methanamine

InChI

InChI=1S/C12H17ClN2/c13-12-9-15(8-11(12)6-14)7-10-4-2-1-3-5-10/h1-5,11-12H,6-9,14H2

InChI Key

CUZCMMQACHMNEL-UHFFFAOYSA-N

Canonical SMILES

C1C(C(CN1CC2=CC=CC=C2)Cl)CN

Origin of Product

United States

Synthesis routes and methods

Procedure details

To 1-benzyl-3-azidomethyl-4-chloropyrrolidine (3.0 g) are added ethanol (50 ml) and 10 % palladium carbon (0.5 g), and catalytic reduction is carried out under a hydrogen pressure of from 3 to 4 atm. at 50° C. After removing the catalyst from the mixture by a filteration, the resultant is concentrated to give 3-aminomethyl -1-benzyl-4-chloropyrrolidine (2.96g) as an oil.
Name
1-benzyl-3-azidomethyl-4-chloropyrrolidine
Quantity
3 g
Type
reactant
Reaction Step One
Name
palladium carbon
Quantity
0.5 g
Type
catalyst
Reaction Step One
Quantity
50 mL
Type
solvent
Reaction Step One

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.